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Compound of Interest

Compound Name: Orziloben

Cat. No.: B12393117

Orziloben Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and stability of Orziloben (NST-
6179/SEFA-6179). The following troubleshooting guides and frequently asked questions
(FAQs) are designed to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQSs)

Q1: What is Orziloben?

Al: Orziloben (also known as NST-6179 or SEFA-6179) is an oral, fully synthetic medium-
chain fatty acid (MCFA) analogue.[1] It is currently under investigation in Phase 2a clinical trials
for the treatment of Intestinal Failure-Associated Liver Disease (IFALD), an orphan liver

disease.[1][2][3] Orziloben is designed for passive absorption from the gut to directly target the
liver.[1]

Q2: What is the known solubility of Orziloben?

A2: Currently, specific solubility data for Orziloben is limited. The known solubility is in
Dimethyl Sulfoxide (DMSO).

Q3: How do | prepare a stock solution of Orziloben in DMSO?
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A3: To prepare a stock solution of Orziloben in DMSO, it is recommended to use ultrasonic
agitation to aid dissolution. Given that DMSO is hygroscopic, it is crucial to use a fresh,
unopened vial of DMSO to ensure optimal solubility.

Q4: What are the recommended storage conditions for Orziloben stock solutions?

A4: For Orziloben stock solutions, the recommended storage conditions are as follows:
e -80°C for up to 6 months.

e -20°C for up to 1 month.

Q5: Is there any information on the stability of Orziloben under different conditions (e.g., pH,
temperature, light)?

A5: Specific stability data for Orziloben under various pH, temperature, and light conditions are
not publicly available at this time. As a general practice for investigational compounds, it is
advisable to protect solutions from light and avoid extreme temperatures and pH values unless
experimentally required. Forced degradation studies, which typically involve stressing a
compound with acid, base, heat, light, and oxidation, are recommended to understand its
stability profile.

Q6: What are the potential degradation pathways for Orziloben?

A6: The specific degradation pathways for Orziloben have not been publicly disclosed. As
Orziloben is a fatty acid analogue, potential degradation pathways could involve oxidation. For
novel compounds, identifying degradation products typically requires techniques like High-
Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS) after forced
degradation studies.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving Orziloben
in DMSO.

1. Insufficient agitation. 2. Use
of old or wet DMSO. 3.

Concentration is too high.

1. Use an ultrasonic bath to aid
dissolution. 2. Use a fresh,
unopened vial of anhydrous
DMSO. 3. Try preparing a
more dilute solution.

Precipitation observed in
Orziloben stock solution upon

storage.

1. Improper storage
temperature. 2. Freeze-thaw

cycles.

1. Ensure storage at the
recommended -20°C or -80°C.
2. Aliquot the stock solution
into smaller, single-use vials to

minimize freeze-thaw cycles.

Inconsistent experimental

results.

1. Degradation of Orziloben in
solution. 2. Inaccurate
concentration of the stock

solution.

1. Prepare fresh working
solutions from a properly
stored stock solution before
each experiment. Avoid
prolonged storage of dilute
aqueous solutions. 2. Re-
evaluate the preparation of the
stock solution, ensuring the

compound was fully dissolved.

Data Presentation

Table 1: Known Solubility and Stock Solution Storage of Orziloben

) Molar Storage of
Solvent Concentration ) Notes ]
Concentration Stock Solution
Requires
sonication; use -80°C for 6
DMSO 100 mg/mL 449.88 mM of fresh DMSO is  months; -20°C
recommended as  for 1 month.

it is hygroscopic.
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Experimental Protocols
Protocol 1: Preparation of Orziloben Stock Solution

Objective: To prepare a stable stock solution of Orziloben for in vitro or in vivo experiments.

Materials:

Orziloben powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated balance

Ultrasonic water bath

Procedure:

Equilibrate the Orziloben powder to room temperature before opening the vial to prevent
condensation.

» Weigh the desired amount of Orziloben powder using a calibrated balance in an appropriate
weighing vessel.

» Transfer the powder to a sterile tube or vial.

¢ Add the calculated volume of fresh, anhydrous DMSO to achieve the desired concentration
(e.g., 100 mg/mL).

e Vortex the solution briefly to mix.

o Place the tube or vial in an ultrasonic water bath and sonicate until the Orziloben is
completely dissolved. Visually inspect the solution to ensure no solid particles remain.

o (Optional but recommended) Aliquot the stock solution into single-use volumes to avoid
repeated freeze-thaw cycles.
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« Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).
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Orziloben Stock Solution Preparation Workflow

Equilibrate to RT

(Weigh Orziloben PowdeD
(Add Anhydrous DMSO)
(Sonicate Until Dissolved)

Visually Inspect

(Aliquot into Single-Use Vials)
(Store at -20°C or —80°C)
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Forced Degradation Study Logical Flow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 3. NorthSea Therapeutics Initiates Phase 2A Trial of Orziloben (NST-6179) in Intestinal
Failure-Associated Liver Disease (IFALD) | NorthSea Therapeutics B.V.
[northseatherapeutics.com]
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different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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